
Personal protective equipment for handling 5-
Iodo-A-85380 dihydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Iodo-A-85380 dihydrochloride

Cat. No.: B1395579 Get Quote

Essential Safety and Handling Guide for 5-Iodo-
A-85380 dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of 5-Iodo-A-85380 dihydrochloride, a highly potent neurotoxic compound. Adherence to these

guidelines is essential to ensure personnel safety and mitigate environmental contamination.

Compound Information and Hazard Assessment
5-Iodo-A-85380 dihydrochloride is a potent and selective agonist for the α4β2 and α6β2

nicotinic acetylcholine receptors (nAChRs).[1] Its high affinity and biological activity necessitate

handling it as a highly potent active pharmaceutical ingredient (HPAPI).[2][3] While a specific

Occupational Exposure Limit (OEL) has not been established, its pharmacological profile

demands the most stringent safety precautions to prevent accidental exposure.

Key Hazard Considerations:

High Potency: Active at very low concentrations, increasing the risk of adverse effects from

minimal exposure.

Neurotoxicity: As a nicotinic acetylcholine receptor agonist, it can have significant

neurological effects.
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Unknown Long-Term Effects: Comprehensive toxicological data is limited.

A summary of key data is presented in the table below.

Property Value Source

Molecular Formula C9H11IN2O · 2HCl

Molecular Weight 363.03 g/mol

Appearance Off-white powder Sigma-Aldrich

Solubility Water (22 mg/mL), DMSO Sigma-Aldrich, TargetMol

Storage
2-8°C, protect from light.

Desiccate.

Sigma-Aldrich, Tocris

Bioscience

Biological Activity
High affinity α4β2 and α6β2

nAChR agonist.
[1]

Operational Plan: From Receipt to Use
A systematic approach to handling 5-Iodo-A-85380 dihydrochloride is mandatory. The

following workflow outlines the key steps to be performed within a designated and controlled

environment.
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Preparation and Handling

Safety and Disposal

Receiving and Inventory

Secure and Designated Storage (2-8°C, Dark)

Verify Integrity

Weighing in Containment (Vented Balance Enclosure)

Transport in Secondary Container

Dissolution in a Fume Hood

Transfer in Sealed Container

Experimental Use

Use Immediately or Store Properly

Decontamination of Surfaces and Equipment

Post-Experiment

Segregated Waste Collection (Solid & Liquid)

Hazardous Waste Disposal (Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 5-Iodo-A-85380 dihydrochloride.
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Personal Protective Equipment (PPE)
A comprehensive PPE regimen is the primary barrier against exposure. The following should

be worn at all times when handling the compound:

Gloves: Double gloving with nitrile gloves is required. Inspect gloves for any signs of damage

before use and change them frequently.

Lab Coat: A dedicated, disposable, solid-front gown with tight-fitting cuffs.

Eye Protection: Chemical splash goggles and a face shield.

Respiratory Protection: A NIOSH-approved respirator (e.g., N95 or higher) is recommended,

especially when handling the powder form.

Step-by-Step Handling Procedures
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks in a designated receiving

area.

Store the compound in its original, tightly sealed container in a secure, ventilated, and

clearly labeled area at 2-8°C, protected from light.

Weighing:

All weighing activities must be conducted in a containment device such as a vented

balance enclosure or a glove box.

Use dedicated, disposable weighing tools.

After weighing, carefully seal the primary container and decontaminate its exterior before

returning it to storage.

Dissolution:

Prepare solutions in a certified chemical fume hood.
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Add the solvent to the weighed compound slowly to avoid splashing.

If sonication is required, ensure the container is sealed.

Experimental Use:

Conduct all experimental procedures involving the compound in a chemical fume hood.

Clearly label all solutions.

Minimize the generation of aerosols.

Disposal and Decontamination Plan
Proper disposal and decontamination are critical to prevent environmental contamination and

secondary exposure.

Waste Disposal
Solid Waste: All contaminated solid waste (e.g., gloves, weighing paper, disposable lab

coats, pipette tips) must be collected in a dedicated, clearly labeled, and sealed hazardous

waste container.

Liquid Waste: Collect all liquid waste containing 5-Iodo-A-85380 dihydrochloride in a

sealed, labeled, and appropriate hazardous waste container. Do not mix with other waste

streams.

Final Disposal: All waste must be disposed of through a licensed hazardous waste disposal

service, preferably by incineration.

Decontamination
Caution: The reactivity of 5-Iodo-A-85380 dihydrochloride with common decontamination

agents is not fully characterized. The formation of potentially hazardous byproducts is possible.

Therefore, a multi-step decontamination process is recommended.

Initial Cleaning: Wipe all surfaces and equipment with a detergent solution to physically

remove the compound.
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Chemical Inactivation (with caution):

Prepare a fresh solution of 1 M sodium hydroxide or a >10% sodium hypochlorite (bleach)

solution.

Apply the solution to the surface and allow a contact time of at least 30 minutes.

Note: Due to the iodo- group, reacting with bleach could potentially generate volatile and

hazardous iodinated byproducts. This step should be performed in a well-ventilated area

(fume hood) and with appropriate respiratory protection.

Final Rinse: Thoroughly rinse the surfaces with water.

Verification: If analytical methods are available, perform wipe tests to confirm the absence of

residual contamination.

By implementing these rigorous safety and handling protocols, researchers can work safely

with 5-Iodo-A-85380 dihydrochloride while minimizing risks to themselves and the

environment. Always consult your institution's Environmental Health and Safety (EHS)

department for specific guidance and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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